Cas no 1493562-93-8 (2-(2-methylpropyl)pyridin-3-amine)

• Product Name: 2-(2-methylpropyl)pyridin-3-amine
• CAS No: 1493562-93-8
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD24254204
• CID: 5618104
• PubChem ID: 81869115
• Update Time: 2025-07-22

2-(2-methylpropyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-Isobutylpyridin-3-amine
• starbld0008807
• 1493562-93-8
• SCHEMBL17996824
• 2-(2-methylpropyl)pyridin-3-amine
• EN300-2986589
• AKOS020850742
• 3-Pyridinamine, 2-(2-methylpropyl)-

• MDL： MFCD24254204
• Inchi： 1S/C9H14N2/c1-7(2)6-9-8(10)4-3-5-11-9/h3-5,7H,6,10H2,1-2H3
• InChI Key： RGNYVEZHXXPKGM-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1CC(C)C)N

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 0.993±0.06 g/cm3(Predicted)
• Boiling Point: 267.8±20.0 °C(Predicted)
• pka: 6.76±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-(2-methylpropyl)pyridin-3-amine

Introduction to 2-(2-methylpropyl)pyridin-3-amine (CAS No. 1493562-93-8)

2-(2-methylpropyl)pyridin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1493562-93-8, is a significant compound in the realm of pharmaceutical and chemical research. This pyridine derivative exhibits a unique structural configuration that has garnered attention for its potential applications in medicinal chemistry and synthetic organic chemistry. The compound features a pyridine ring substituted with an isobutyl group at the 2-position and an aminomethyl group at the 3-position, which together contribute to its distinct chemical properties and reactivity.

The isobutyl group (C₄H₉) attached to the pyridine ring introduces steric hindrance and influences the electronic distribution of the molecule, making it a valuable scaffold for designing molecules with specific interactions. The presence of the aminomethyl group (-CH₂NH₂) at the 3-position enhances its nucleophilicity, enabling participation in various organic transformations such as condensation reactions, coupling reactions, and hydrogen bonding interactions. These features make 2-(2-methylpropyl)pyridin-3-amine a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. The structural motif of 2-(2-methylpropyl)pyridin-3-amine has been explored in several research avenues, particularly in the development of novel pharmacophores. Studies have highlighted its potential role as a building block in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, modifications of this scaffold have been investigated for their ability to interact with enzymes and receptors involved in metabolic disorders and inflammatory responses.

One notable area of research involves the use of 2-(2-methylpropyl)pyridin-3-amine in the development of kinase inhibitors. Kinases are a family of enzymes crucial for cell signaling, and their dysregulation is implicated in numerous diseases, including cancer. Researchers have leveraged the compound's ability to mimic natural substrates or bind to allosteric sites on kinase proteins. By incorporating this pyridine derivative into drug candidates, scientists aim to develop more selective and potent inhibitors with improved pharmacokinetic profiles. Preliminary studies have shown promising results in vitro, demonstrating inhibitory activity against certain kinases while maintaining selectivity over others.

Another emerging application of 2-(2-methylpropyl)pyridin-3-amine is in the field of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial compounds. The unique structural features of this compound allow it to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Researchers have synthesized derivatives of 2-(2-methylpropyl)pyridin-3-amine and evaluated their efficacy against Gram-positive and Gram-negative bacteria. Some derivatives have exhibited significant antibacterial activity, suggesting potential as lead compounds for new antibiotics.

The synthesis of 2-(2-methylpropyl)pyridin-3-amine itself is an intriguing challenge that has been addressed through multiple synthetic routes. Traditional methods involve nucleophilic substitution reactions on halogenated pyridines or reductive amination strategies. However, recent advancements in catalytic chemistry have enabled more efficient and sustainable synthetic pathways. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyridine ring with high regioselectivity. Additionally, biocatalytic approaches using engineered enzymes have shown promise in achieving stereoselective synthesis, which is critical for pharmaceutical applications.

The physicochemical properties of 2-(2-methylpropyl)pyridin-3-amine also play a crucial role in its pharmaceutical relevance. The compound exhibits moderate solubility in organic solvents but limited water solubility, which can impact its bioavailability if used as an active pharmaceutical ingredient (API). To address this limitation, researchers have explored prodrug strategies where the amine group can be masked or modified to enhance solubility and improve delivery systems. These modifications can be tailored to achieve targeted release or controlled release profiles depending on the desired therapeutic outcome.

In conclusion,2-(2-methylpropyl)pyridin-3-amine (CAS No. 1493562-93-8) represents a fascinating compound with diverse applications in pharmaceutical research and development. Its unique structural features make it a valuable scaffold for designing molecules with specific biological activities. Ongoing research continues to uncover new synthetic methodologies and explore its potential in drug discovery, particularly in addressing unmet medical needs such as antibiotic resistance and metabolic disorders. As our understanding of molecular interactions advances, compounds like 2-(2-methylpropyl)pyridin-3-amine are poised to play a pivotal role in shaping future therapeutic strategies.